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Compound of Interest

Compound Name: 20-HeDE

Cat. No.: B15575921 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized biochemicals like 20-Hydroxyeicosatetraenoic acid (20-HETE) are

paramount for laboratory safety and environmental compliance. This guide provides essential,

step-by-step information for the safe disposal of 20-HETE, ensuring the well-being of laboratory

personnel and adherence to regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 20-HETE with appropriate care.

Typically supplied in a solution, often ethanol, 20-HETE and its solvent should be considered

hazardous.[1] Always work in a well-ventilated area, preferably a chemical fume hood, to

minimize inhalation exposure. Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat, is mandatory.[2]

Step-by-Step Disposal Protocol
The disposal of 20-HETE must be managed as hazardous chemical waste. Do not dispose of

20-HETE down the drain or in regular trash.

Waste Collection:

Designate a specific, clearly labeled, and compatible waste container for 20-HETE and

any materials contaminated with it (e.g., pipette tips, vials).
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The container must be made of a material compatible with the solvent (e.g., glass or

polyethylene for ethanol solutions).

Keep the waste container securely sealed when not in use.

Labeling:

Properly label the hazardous waste container with "Hazardous Waste," the full chemical

name "20-Hydroxyeicosatetraenoic acid," the solvent (e.g., "in Ethanol"), and the

approximate concentration.

Include the date when the waste was first added to the container.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secondary containment area

that is segregated from incompatible materials.

Given that 20-HETE is often in a flammable solvent like ethanol, it should be stored in a

flammable liquids cabinet.[2]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for hazardous waste pickup and disposal.

Chemical and Physical Properties
A summary of 20-HETE's key properties is provided in the table below for easy reference.
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Property Value

Chemical Formula C20H32O3[3][4]

Molar Mass 320.47 g/mol [3]

Appearance
Solid (neat), typically supplied as a solution in

ethanol or acetonitrile.[4][5][6]

Solubility
Soluble in ethanol, DMSO, and

dimethylformamide.[1]

Storage Temperature -20°C[1][2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 20-HETE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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